Bromuconazol
Overview
Description
Bromuconazol is a reference standard used for the determination of the analyte in food and water samples using liquid chromatography/time-of-flight mass spectrometry . It is also used in orange juice using ultra-high-performance liquid chromatography coupled to tandem mass spectrometry (UHPLC–MS/MS) .
Synthesis Analysis
This compound is synthesized as a mixture of diastereomers . Its empirical formula is C13H12BrCl2N3O .Molecular Structure Analysis
This compound is a member of the class of oxolanes carrying 1,2,4-triazol-ylmethyl and 2,4-dichlorophenyl substituents at position 2 as well as a bromo substituent at position 4 . Its molecular weight is 377.06 .Chemical Reactions Analysis
This compound decomposes on heating and on burning. This produces toxic fumes and gases including nitrogen oxides, hydrogen chloride, hydrogen bromide, and carbon monoxide .Physical And Chemical Properties Analysis
This compound appears as colorless crystals or white powder . It has a melting point of 84°C . Its solubility in water at 25°C is 50 mg/l, which is practically insoluble . The density at 20°C is 1.72 g/cm³ .Scientific Research Applications
Bromuconazol has a wide range of applications in scientific research. It is used in the study of plant diseases, as it is effective against a wide range of fungi. It is also used in the study of pest control, as it is effective against a variety of pests. Additionally, this compound can be used in the study of biochemical and physiological effects, as it has been shown to have an effect on a variety of biochemical and physiological processes.
Mechanism of Action
Target of Action
Bromuconazole primarily targets the sterol 14α-demethylase (erg11/cyp51) enzyme in fungi . This enzyme plays a crucial role in the biosynthesis of ergosterol, an essential component of fungal cell membranes .
Mode of Action
Bromuconazole acts by inhibiting the synthesis of ergosterol . By blocking this process, Bromuconazole disrupts the assembly of the fungal cell membrane, thereby preventing the growth and reproduction of fungi .
Biochemical Pathways
The inhibition of ergosterol synthesis by Bromuconazole affects the integrity of the fungal cell membrane . This disruption leads to leakage of cellular contents, impaired cellular processes, and ultimately, cell death .
Result of Action
The action of Bromuconazole leads to the death of fungal cells, thereby controlling or suppressing fungal diseases in crops . It’s worth noting that bromuconazole has been found to cause genotoxicity and hepatic and renal damage via oxidative stress processes in wistar rats .
Action Environment
The effectiveness of Bromuconazole can be influenced by various environmental factors. For instance, Bromuconazole tends to accumulate in soil and water to similar extents . Its persistence in these environments depends on local conditions . Moreover, Bromuconazole has a very low potential for atmospheric transport .
Advantages and Limitations for Lab Experiments
Bromuconazol has several advantages and limitations for lab experiments. One advantage is that it is a broad-spectrum fungicide, meaning it is effective against a wide range of fungi, including those that cause plant diseases such as powdery mildew, rust, and leaf spot. Additionally, this compound has been shown to have an effect on a variety of biochemical and physiological processes. However, one limitation is that this compound is toxic to humans and other animals, so it should be handled with caution.
Future Directions
There are several potential future directions for research involving bromuconazol. One potential direction is to further investigate its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore the potential use of this compound as an insecticide or herbicide. Additionally, further research could be conducted to explore the potential use of this compound as a fungicide in combination with other fungicides. Finally, further research could be conducted to explore the potential use of this compound as a soil amendment to improve soil fertility.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Bromuconazole interacts with several enzymes and proteins, causing biochemical reactions. It has been found to increase the plasma activities of alkaline phosphatase, lactate dehydrogenase, and transaminases . It also increases the plasma levels of creatinine and uric acid .
Cellular Effects
Bromuconazole has significant effects on various types of cells and cellular processes. It causes organ damage, particularly in the liver and kidney . It also induces conspicuous DNA damage in hepatic or kidney tissues .
Molecular Mechanism
At the molecular level, Bromuconazole exerts its effects through binding interactions with biomolecules and changes in gene expression. It causes a significant increase in the levels of malondialdehyde and protein carbonyl, followed by an enhancement in catalase and superoxide dismutase enzymatic activities .
Temporal Effects in Laboratory Settings
Over time, Bromuconazole’s effects change in laboratory settings. It has been observed to cause long-term effects on cellular function, particularly in the liver and kidney .
Dosage Effects in Animal Models
In animal models, the effects of Bromuconazole vary with different dosages. Studies have shown that Bromuconazole causes genotoxic damage and organ damage, which may be caused by the disturbances of oxidative stress statue in the liver and kidney .
Metabolic Pathways
Bromuconazole is involved in several metabolic pathways. It interacts with enzymes and cofactors, causing effects on metabolic flux or metabolite levels .
Transport and Distribution
Bromuconazole is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, causing effects on its localization or accumulation .
Properties
IUPAC Name |
1-[[4-bromo-2-(2,4-dichlorophenyl)oxolan-2-yl]methyl]-1,2,4-triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrCl2N3O/c14-9-4-13(20-5-9,6-19-8-17-7-18-19)11-2-1-10(15)3-12(11)16/h1-3,7-9H,4-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJJVPARKXDDIQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COC1(CN2C=NC=N2)C3=C(C=C(C=C3)Cl)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrCl2N3O | |
Record name | BROMUCONAZOLE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9032531 | |
Record name | Bromuconazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9032531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
COLOURLESS CRYSTALS OR WHITE POWDER. | |
Record name | BROMUCONAZOLE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1264 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Boiling Point |
No boiling point at normal pressure; decomposes at 194 °C | |
Record name | BROMUCONAZOLE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1264 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Solubility |
Acetone 32 g/100 ml; dichloromethane 50 g/100 ml; ethyl acetate 23 g/100 ml; n-hexane 0.2 g/100ml; MeOH 30 g/100 ml; 1-octanol 6 g/100 ml; 2-propanol 6 g/100 ml; toluene 22 g/100 ml; water (distilled) 61 mg/L; water (pH 5) 52 mg/L, Moderate to high solubility in organic solvents., In water, 50 mg/L at 25 °C, Solubility in water, mg/l at 25 °C: 50 (practically insoluble) | |
Record name | BROMUCONAZOLE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7419 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | BROMUCONAZOLE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1264 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Density |
1.72 g/mL, Density (at 20 °C): 1.72 g/cm³ | |
Record name | BROMUCONAZOLE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7419 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | BROMUCONAZOLE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1264 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Vapor Pressure |
3X10-8 mm Hg at 25 °C, Vapor pressure at 25 °C: negligible | |
Record name | BROMUCONAZOLE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7419 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | BROMUCONAZOLE | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Color/Form |
Colorless powder, White to off-white powder | |
CAS No. |
116255-48-2 | |
Record name | Bromuconazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=116255-48-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Bromuconazole [ISO] | |
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Record name | Bromuconazole | |
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Record name | 1H-1,2,4-Triazole, 1-[[4-bromo-2-(2,4-dichlorophenyl)tetrahydro-2-furanyl]methyl] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.137 | |
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Record name | BROMUCONAZOLE | |
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Record name | BROMUCONAZOLE | |
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Record name | BROMUCONAZOLE | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1264 | |
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Melting Point |
84 °C | |
Record name | BROMUCONAZOLE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7419 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | BROMUCONAZOLE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1264 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the main mechanism of action for Bromuconazole as a fungicide?
A1: Bromuconazole inhibits the biosynthesis of ergosterol, a crucial component of fungal cell membranes. It specifically targets the C-14 α-demethylation step in the ergosterol biosynthesis pathway. [, , ] This disruption weakens the fungal cell membrane, leading to cell death and effectively controlling fungal diseases in plants. [, ]
Q2: Can you provide some details about the structural characteristics of Bromuconazole?
A2: Bromuconazole is a triazole fungicide with the chemical formula C16H17BrCl2N4O. Its molecular weight is 428.15 g/mol. [, ] Unfortunately, the provided research excerpts do not contain detailed spectroscopic data for Bromuconazole.
Q3: Which fungicides have been found to be more effective than Bromuconazole against Fusarium oxysporum f. sp. lycopersici, the causal agent of Fusarium wilt in tomatoes?
A3: Research has shown that Prochloraz and Bromuconazole demonstrate similar efficacy against Fusarium oxysporum f. sp. lycopersici both in vitro and in vivo. Benomyl and Carbendazim follow closely in terms of effectiveness. []
Q4: Are there any concerns regarding phytotoxicity when using Bromuconazole?
A4: While Prochloraz, Bromuconazole, and Benomyl generally do not show phytotoxic effects at recommended doses, particularly on seedlings, both Fludioxonil and Bromuconazole have exhibited phytotoxicity in tomato seedlings. []
Q5: Has any research been conducted on the biodegradation of Bromuconazole?
A5: Yes, studies have investigated the biodegradation of Bromuconazole. One study successfully utilized a microbial consortium derived from treated soil to degrade Bromuconazole in a biphasic system (mineral salt buffer/silicone oil). The research identified Aeromonas hydrophila as a bacterial strain capable of utilizing the fungicide as a sole carbon source. []
Q6: What analytical methods are commonly employed for detecting and quantifying Bromuconazole residues?
A6: Several studies utilize a combination of extraction techniques like matrix solid-phase dispersion (MSPD) followed by analytical methods like high-performance liquid chromatography with ultraviolet-visible detection (HPLC-UV/DAD) or gas chromatography/mass spectrometry (GC-MS/MS) to determine Bromuconazole residues in various matrices, including fruits and fish tissue. [, ]
Q7: What are some of the environmental concerns associated with Bromuconazole use?
A7: While the provided excerpts do not directly address specific ecotoxicological effects of Bromuconazole, it is generally understood that fungicides can have unintended consequences on non-target organisms and ecosystems. Further research on the environmental fate, transport, and potential adverse effects on aquatic life, soil organisms, and beneficial insects is crucial to guide responsible use and minimize negative environmental impacts.
Q8: Are there any alternatives to Bromuconazole for controlling fungal diseases in crops?
A9: The provided research highlights alternative fungicides like Prochloraz, Benomyl, Carbendazim, Fludioxonil, and Azoxystrobin for controlling Fusarium wilt in tomatoes. [] Additionally, the research mentions the use of Propiconazole, Difenoconazole, Penconazole, Tebuconazole, Epoxiconazole, Cyproconazole, Hexaconazole, Fenbuconazole, Flusilazol, Metconazole, Tetraconazole, Fluquinconazole, Prochloraz, Pyrifenox, and Myclobutanil for controlling other plant diseases. [] Exploring and evaluating alternative fungicides with different modes of action is essential for managing resistance and ensuring sustainable disease control.
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